Cas no 193265-42-8 (tert-Butyl 4-(4-hydroxybut-1-yn-1-yl)benzoate)

• Product Name: tert-Butyl 4-(4-hydroxybut-1-yn-1-yl)benzoate
• CAS No: 193265-42-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2788024
• Update Time: 2023-08-07

tert-Butyl 4-(4-hydroxybut-1-yn-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-hydroxybut-1-yn-1-yl)benzoate
• 1,1-dimethylethyl 4-(4-hydroxy-1-butyn-1-yl)benzoate

• Inchi： 1S/C15H18O3/c1-15(2,3)18-14(17)13-9-7-12(8-10-13)6-4-5-11-16/h7-10,16H,5,11H2,1-3H3
• InChI Key： BUPYFNSLTQNVOB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#CCCO)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5